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Compound of Interest

Compound Name: Disperse Red 354

Cat. No.: B072953

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 354 is a monoazo disperse dye characterized by its dark red powder form. It is
primarily utilized in the high-temperature, high-pressure dyeing of hydrophobic fibers, most
notably polyester, due to its low water solubility and non-ionic nature.[1][2] Its molecular
structure and properties make it suitable for applications requiring good fastness. This
document provides detailed application notes, experimental protocols, and performance data
for the use of Disperse Red 354 in technical textiles research.

Physicochemical Properties
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Property Value Reference
C.l. Name Disperse Red 354 [3]
Molecular Formula C22H24CINsO7 [3]
Molecular Weight 505.91 g/mol [3]

) Not explicitly found in search
CAS Registry Number
results

2-Chloro-4-nitrobenzenamine

diazo, and 3-Acetamido-N,N-
Manufacturing Method bis(2- [3]

acetoxyethyl)benzeneamine

coupling

Appearance Dark red powder [3]

Applications in Technical Textiles

Disperse Red 354 is predominantly used for dyeing polyester fibers and its blends, which are
common in technical textiles due to their durability and performance characteristics.[4] It can
also be applied to triacetate and diacetate fibers, although with a lower dyeing rate.[3] It is
generally not suitable for dyeing acrylic fibers.[3] The dye is applied using high-temperature
methods to ensure proper diffusion and fixation within the fiber structure.[1]

Quantitative Performance Data

The following tables summarize the performance data of disperse dyes, including Disperse
Red 354 where specified, on polyester technical textiles. The data is compiled from various
research articles, and testing methodologies should be consulted for comparative analysis.

Table 1: Colorfastness Properties of Red Disperse Dyes on Polyester
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Fastness Test Rating (ISO Scale 1-5) Remarks

Generally high wash fastness
) is reported for high-
Washing Fastness 4-5 (Excellent) ]
temperature disperse dyes on

polyester.[3]

High lightfastness is a key
Lightfastness 6-7 (on Blue Wool Scale 1-8) feature, crucial for technical

textiles exposed to sunlight.[5]

) Good to excellent resistance to
Rubbing Fastness (Dry) 4-5 (Excellent) )
color transfer upon rubbing.[6]

Slightly lower than dry rubbing
Rubbing Fastness (Wet) 4 (Very Good) fastness but still demonstrates
good performance.

An important property for post-

dyeing heat treatments.[7][8]
Sublimation Fastness Moderate to High High-temperature disperse

dyes generally have better

sublimation fastness.[8]

I . Excellent stability in both acidic
Perspiration Fastness (Acidic

) 4-5 (Excellent) and alkaline perspiration
& Alkaline)

conditions.[6]

Note: Specific numerical fastness ratings for Disperse Red 354 were not consistently available
in the search results. The data presented is a general representation for high-performance red
disperse dyes on polyester.

Table 2: Dyeing Performance Metrics
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Parameter Typical Value Range Factors Influencing

) Dyeing temperature, time, pH,
Dye Exhaustion (%) 43.6 - 92.5% )
and use of carriers.[3]

Dye concentration, dyeing
Color Strength (K/S) Up to 22.00
method, and substrate.[3]

Experimental Protocols

Protocol 1: High-Temperature Exhaust Dyeing of
Polyester Fabric

This protocol describes a standard high-temperature exhaust dyeing method for applying
Disperse Red 354 to polyester fabric.

Materials and Reagents:

Polyester fabric

» Disperse Red 354

» Dispersing agent (e.g., sodium lignin sulfonate)

o Acetic acid (for pH adjustment)

e Sodium hydrosulfite and sodium hydroxide (for reduction clearing)
» Non-ionic detergent

e High-temperature, high-pressure dyeing apparatus

Procedure:

o Preparation of the Dye Dispersion: Create a paste of the required amount of Disperse Red
354 with a 1:1 ratio of a suitable dispersing agent.[6] Add a small amount of water to form a
smooth paste, then dilute further with water.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.researchgate.net/figure/Fastness-properties-of-the-polyester-dyed-fabrics-with-disperse-dyes_tbl2_369982537
https://www.researchgate.net/figure/Fastness-properties-of-the-polyester-dyed-fabrics-with-disperse-dyes_tbl2_369982537
https://www.benchchem.com/product/b072953?utm_src=pdf-body
https://www.benchchem.com/product/b072953?utm_src=pdf-body
https://www.benchchem.com/product/b072953?utm_src=pdf-body
https://www.benchchem.com/product/b072953?utm_src=pdf-body
https://www.ijcmas.com/vol-4-5/Alya%20Al-Etaibi,%20et%20al.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Dye Bath Preparation: Set the dye bath with a liquor ratio of 10:1 to 20:1. Add the dye
dispersion to the bath.

e pH Adjustment: Adjust the pH of the dye bath to 4.5-5.5 using acetic acid. This is the optimal
pH range for satisfactory dye exhaustion.[1]

» Dyeing Cycle:

o

Introduce the wetted polyester fabric into the dye bath at 60°C.

[¢]

Hold for 15 minutes at 60°C.[1]

[¢]

Raise the temperature to 130°C at a rate of 1-2°C/minute.

[e]

Maintain the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[1]

o

Cool the dye bath to 70-80°C.
» Rinsing: Rinse the dyed fabric thoroughly with hot and then cold water.

e Reduction Clearing: To improve wash fastness, perform a reduction clearing step.[4] Prepare
a bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide. Treat the fabric at
70-80°C for 15-20 minutes.

e Final Wash and Drying: Rinse the fabric again, neutralize with a weak acid if necessary, and
then dry.

Protocol 2: Quantitative Analysis of Disperse Red 354 on
Textiles via LC-MS/MS

This protocol outlines a method for the extraction and quantitative analysis of Disperse Red
354 from a dyed textile sample.

Materials and Reagents:
o Dyed textile sample

¢ Methanol (analytical grade)
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 Ultrasonic bath
e Syringe filters (0.45 um)
e LC-MS/MS system with a triple quadrupole mass spectrometer
Procedure:
o Sample Preparation: Accurately weigh a small piece of the dyed textile.
» Extraction:
o Place the textile sample in a vial and add a known volume of methanol.
o Perform extraction in an ultrasonic bath for a specified time (e.g., 30-60 minutes).[9]

e Filtration: Filter the methanol extract through a 0.45 pum syringe filter into a clean sample vial
for analysis.[9]

e LC-MS/MS Analysis:
o Inject the filtered extract into the LC-MS/MS system.
o Utilize a suitable C18 column for chromatographic separation.

o Employ a multiple reaction monitoring (MRM) method for quantitative analysis, monitoring
specific precursor-to-product ion transitions for Disperse Red 354.[9]

o Quantification: Calculate the concentration of Disperse Red 354 in the textile material
(usually in mg/kg) by comparing the peak area to a calibration curve prepared with known
standards.[9]

Visualizations
Experimental Workflow for High-Temperature Dyeing
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Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Red 354.
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Caption: Key factors influencing the wash fastness of disperse dyes on textiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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